1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine

• IUPAC Name: (3-methoxyphenyl)-[4-[(4-methoxyphenyl)methyl]piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24N2O3/c1-24-18-8-6-16(7-9-18)15-21-10-12-22(13-11-21)20(23)17-4-3-5-19(14-17)25-2/h3-9,14H,10-13,15H2,1-2H3
• InChI Key: DARBVERIBHVAMJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2CCN(CC2)C(=O)C3=CC(=CC=C3)OC
• Molecular Formula: C20H24N2O3
• Molecular Weight: 340.4 g/mol

Description

1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine, also known as MeOPP, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MeOPP belongs to the class of piperazine derivatives and has a unique chemical structure that makes it an attractive target for drug development.

Mechanism of Action

The exact mechanism of action of 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine is not fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. It has also been found to bind to the serotonin and dopamine receptors in the brain, leading to the modulation of their levels.
Biochemical and Physiological Effects:
1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, leading to their death. 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has also been found to inhibit the proliferation of cancer cells by arresting the cell cycle at the G2/M phase. In addition, 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to increase the levels of serotonin and dopamine in the brain, leading to its potential use as an antidepressant.

Advantages and Limitations for Lab Experiments

1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has several advantages for lab experiments. It is a stable compound that can be easily synthesized in high yield and purity. 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been extensively studied, and its mechanism of action and potential therapeutic applications are well-established. However, 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine also has some limitations for lab experiments. It is a relatively new compound, and its long-term effects on the body are not fully understood. In addition, the optimal dosage and administration route for 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine have not been established.

Future Directions

There are several future directions for the research on 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine. One potential direction is to investigate its use as an anticancer agent in combination with other drugs. Another direction is to study its potential use as an antiviral agent against other viruses. 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine's potential use as an antidepressant could also be further explored. Additionally, the long-term effects of 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine on the body could be investigated to ensure its safety for clinical use. Overall, 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has significant potential for drug development, and further research is needed to fully understand its therapeutic applications.

Synthesis Methods

The synthesis of 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine involves the reaction of 4-methoxybenzylamine with 1-(3-methoxybenzoyl)piperazine in the presence of a catalyst. The reaction is carried out under specific conditions to ensure the formation of 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine in high yield and purity. The synthesis method of 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been well-established in the literature, and various modifications have been made to improve the yield and purity of the compound.

Scientific Research Applications

1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been extensively studied for its potential therapeutic applications. It has been found to exhibit antitumor, antiviral, and antidepressant activities. 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer. It has also been found to have antiviral activity against herpes simplex virus type 1 and 2. 1-(3-methoxybenzoyl)-4-(4-methoxybenzyl)piperazine has been investigated as a potential antidepressant due to its ability to modulate the levels of serotonin and dopamine in the brain.